Cas no 137975-19-0 (Quinoline, 1,2,3,4-tetrahydro-1-(3-nitrobenzoyl)-)

• Product name: Quinoline, 1,2,3,4-tetrahydro-1-(3-nitrobenzoyl)-
• CAS No: 137975-19-0
• MF: C₁₆H₁₄N₂O₃
• MW: 282.29396
• CID: 1248406
• PubChem ID: 711514

Quinoline, 1,2,3,4-tetrahydro-1-(3-nitrobenzoyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 1,2,3,4-tetrahydro-1-(3-nitrobenzoyl)-
• Z27693088
• SR-01000411280
• Oprea1_508368
• SCHEMBL7352861
• SR-01000411280-1
• AKOS000371493
• STK040739
• 1-(3-nitrobenzoyl)-1,2,3,4-tetrahydroquinoline
• 3,4-dihydroquinolin-1(2H)-yl(3-nitrophenyl)methanone
• 1-(3-NITROBENZOYL)-3,4-DIHYDRO-2H-QUINOLINE
• 137975-19-0
• CCG-342478
• Oprea1_280020
• DTXSID301208822
• (3,4-Dihydro-1(2H)-quinolinyl)(3-nitrophenyl)methanone

• Inchi： InChI=1S/C16H14N2O3/c19-16(13-6-3-8-14(11-13)18(20)21)17-10-4-7-12-5-1-2-9-15(12)17/h1-3,5-6,8-9,11H,4,7,10H2
• InChI Key： JEFAEVLMNMGRDL-UHFFFAOYSA-N
• SMILES： C1CC2=CC=CC=C2N(C1)C(=O)C3=CC(=CC=C3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 282.10052
• Monoisotopic Mass: 282.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.1Ų
• XLogP3: 3.2

Experimental Properties

• PSA: 63.45